1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one

• IUPAC Name: 1-propan-2-yl-4-thiophen-3-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C13H15N3OS/c1-8(2)16-13-11(6-14-16)10(5-12(17)15-13)9-3-4-18-7-9/h3-4,6-8,10H,5H2,1-2H3,(H,15,17)
• InChI Key: CYJDWLLJXIUJIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=N1)C(CC(=O)N2)C3=CSC=C3
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one, also known as THPP, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential pharmacological activities. THPP is a pyrazolo[3,4-b]pyridine derivative that has been shown to exhibit various biological properties such as anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

Mode of Action

It is known that pyrazolo[3,4-b]pyridines, a class of compounds to which this molecule belongs, often exhibit interesting photo-induced properties

Biochemical Pathways

It is known that pyrazolo[3,4-b]pyridines can be involved in a variety of biological processes, depending on their specific structure and substituents

Pharmacokinetics

The compound’s bioavailability, half-life, and other pharmacokinetic parameters are currently unknown .

Result of Action

The molecular and cellular effects of this compound’s action are not well documented. Given the lack of research on this specific compound, it is difficult to predict its potential effects. Based on the properties of similar compounds, it might exhibit interesting photo-induced properties .

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one in lab experiments is its high purity and yield, which makes it a reliable compound for studying its pharmacological activities. Additionally, 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been shown to have a low toxicity profile, which is important for ensuring the safety of researchers working with the compound. However, one limitation of using 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer to animals or cells.

Future Directions

There are several future directions for research involving 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one. One area of research is the development of novel analogs of 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one with improved pharmacological activities. Additionally, further studies are needed to elucidate the mechanism of action of 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one and its potential therapeutic applications. Finally, more research is needed to investigate the safety and efficacy of 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one in human clinical trials.
Conclusion
In conclusion, 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential pharmacological activities. 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been shown to exhibit anti-inflammatory, analgesic, and antitumor effects, and has a low toxicity profile. While there are limitations to using 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one in lab experiments, its high purity and yield make it a reliable compound for studying its pharmacological activities. Further research is needed to elucidate the mechanism of action of 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one can be achieved through a multistep process involving the reaction of 3-thiophenecarboxaldehyde with ethyl acetoacetate, followed by cyclization with hydrazine hydrate and isopropylamine. The resulting product can then be purified through recrystallization to obtain pure 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one. This synthesis method has been reported to yield 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one with high purity and yield, making it a reliable method for producing 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one for research purposes.

Scientific Research Applications

1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been extensively studied for its potential pharmacological activities. One of the main areas of research is its anti-inflammatory and analgesic effects. 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. Additionally, 1-isopropyl-4-(3-thienyl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been investigated for its antitumor effects, with studies showing that it can induce apoptosis in cancer cells and inhibit tumor growth.